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Compound of Interest

Compound Name:
5,7-Dimethylquinoline-2,3-

dicarboxylic acid

CAS No.: 948293-89-8

Cat. No.: B12632947

Get Quote

The quinoline ring system, a fusion of a benzene ring and a pyridine ring, is a privileged

scaffold in medicinal chemistry.[1][2][3] Its derivatives exhibit a vast spectrum of

pharmacological activities, including antimalarial, antibacterial, anticancer, and anti-

inflammatory properties.[1][2][3] The dicarboxylic acid functionalization at the 2 and 3 positions

of the quinoline core is particularly significant as it provides reactive handles for the synthesis

of more complex molecules, such as imidazolinone herbicides and various pharmacologically

active amides and esters.[4]

5,7-Dimethylquinoline-2,3-dicarboxylic acid is a specific derivative within this class. While a

dedicated CAS (Chemical Abstracts Service) number for this exact molecule is not readily

found in major chemical databases, its structure can be unequivocally defined. This suggests

that it is a novel or niche research compound rather than a widely available commercial

product. This guide, therefore, serves as a foundational document for its synthesis and

exploration.

The core challenge and opportunity with a molecule like 5,7-Dimethylquinoline-2,3-
dicarboxylic acid lie in its tailored synthesis to explore its unique steric and electronic
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properties conferred by the methyl groups at the 5 and 7 positions. These substitutions are

expected to influence the molecule's solubility, crystal packing, and, most importantly, its

interaction with biological targets.

Physicochemical Properties and Structural Analogs
While experimental data for the target compound is not available, we can infer its likely

properties and compare it with known, structurally related analogs.

Property

5,7-
Dimethylquinoline-
2,3-dicarboxylic
acid (Predicted)

5,7-
Dimethylquinoline-
3-carboxylic acid[5]

Dimethyl quinoline-
2,3-
dicarboxylate[6]

CAS Number Not assigned 948293-95-6[5] 17507-03-8[6]

Molecular Formula C₁₃H₁₁NO₄ C₁₂H₁₁NO₂ C₁₃H₁₁NO₄

Molecular Weight 245.23 g/mol 201.22 g/mol [5] 245.23 g/mol [6]

Form Likely a solid Solid Not specified

Solubility

Expected to be

soluble in alkaline

aqueous solutions and

polar organic solvents.

Not specified Not specified

Reactivity

The two carboxylic

acid groups are key

reactive sites for

esterification,

amidation, and

anhydride formation.

[4]

The single carboxylic

acid allows for similar

functionalization.

The ester groups can

be hydrolyzed to the

dicarboxylic acid or

converted to amides.

Proposed Synthesis of 5,7-Dimethylquinoline-2,3-
dicarboxylic acid

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.sigmaaldrich.com/HK/zh/product/aldrich/bbo000185
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-Quinoline-2_3-dicarboxylate
https://www.sigmaaldrich.com/HK/zh/product/aldrich/bbo000185
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-Quinoline-2_3-dicarboxylate
https://www.sigmaaldrich.com/HK/zh/product/aldrich/bbo000185
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-Quinoline-2_3-dicarboxylate
https://patents.google.com/patent/US4766218A/en
https://www.benchchem.com/product/b12632947/docs?utm_src=pdf-body#introduction-the-quinoline-scaffold-and-the-target-molecule
https://www.benchchem.com/product/b12632947/docs?utm_src=pdf-body#introduction-the-quinoline-scaffold-and-the-target-molecule
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12632947?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The synthesis of quinoline-2,3-dicarboxylic acids can be achieved through several established

methodologies. A common and effective approach involves the cyclization of an aniline

derivative with a suitable three-carbon precursor, often followed by oxidation and hydrolysis. A

plausible and robust pathway for the synthesis of 5,7-Dimethylquinoline-2,3-dicarboxylic
acid is proposed below, based on well-documented reactions for analogous structures.[4]

The overall strategy is a two-step process:

Vilsmeier-Haack type cyclization: Reaction of a β-anilino-α,β-unsaturated ester with a

Vilsmeier reagent to form the quinoline ring system.

Saponification: Hydrolysis of the resulting diester to yield the target dicarboxylic acid.

Experimental Protocol
Step 1: Synthesis of Diethyl 5,7-dimethylquinoline-2,3-dicarboxylate

This step involves the reaction of 3,5-dimethylaniline with diethyl acetylenedicarboxylate to

form an enamine intermediate, which is then cyclized.

Reagents and Materials:

3,5-Dimethylaniline

Diethyl acetylenedicarboxylate

Phosphorus oxychloride (POCl₃)

Dimethylformamide (DMF)

Toluene (or other suitable high-boiling solvent)

Standard laboratory glassware for reflux and inert atmosphere conditions

Procedure:

Formation of the Vilsmeier Reagent: In a three-neck flask equipped with a stirrer, dropping

funnel, and nitrogen inlet, cool dimethylformamide (DMF, 1.0 equivalent) in toluene. Add
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phosphorus oxychloride (POCl₃, 1.0 equivalent) dropwise while maintaining the

temperature between 20-30°C. Stir the mixture for 60 minutes to allow for the formation of

the Vilsmeier reagent.[4]

Formation of the Enamine Intermediate: In a separate flask, dissolve 3,5-dimethylaniline

(1.0 equivalent) in toluene. Add diethyl acetylenedicarboxylate (1.0 equivalent) dropwise.

The reaction is often exothermic and should be controlled with cooling. This reaction forms

the diethyl anilinofumarate intermediate.

Cyclization: Add the solution of the diethyl anilinofumarate intermediate dropwise to the

prepared Vilsmeier reagent, maintaining the temperature between 20-30°C.[4]

Once the addition is complete, heat the reaction mixture to reflux for 2-4 hours. Monitor

the reaction progress by Thin Layer Chromatography (TLC).

Work-up: After cooling, carefully pour the reaction mixture into a beaker of ice water.

Neutralize the solution with a suitable base (e.g., sodium carbonate or sodium hydroxide

solution).

Extract the aqueous layer with an organic solvent such as ethyl acetate or

dichloromethane.

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by column chromatography (silica gel, using a hexane/ethyl

acetate gradient) to yield pure Diethyl 5,7-dimethylquinoline-2,3-dicarboxylate.

Step 2: Hydrolysis to 5,7-Dimethylquinoline-2,3-dicarboxylic acid

This is a standard saponification of the diester.

Reagents and Materials:

Diethyl 5,7-dimethylquinoline-2,3-dicarboxylate (from Step 1)

Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)
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Ethanol or Methanol

Water

Hydrochloric acid (HCl)

Procedure:

Dissolve the diester from Step 1 in ethanol.

Add an aqueous solution of sodium hydroxide (2.5-3.0 equivalents).

Heat the mixture to reflux and stir for 4-8 hours, or until TLC analysis indicates the

complete disappearance of the starting material.[4]

Cool the reaction mixture and remove the ethanol under reduced pressure.

Dilute the remaining aqueous solution with water.

Acidify the solution dropwise with concentrated hydrochloric acid while cooling in an ice

bath. The target dicarboxylic acid should precipitate out of the solution.

Filter the solid product, wash thoroughly with cold water to remove inorganic salts, and dry

under vacuum to yield 5,7-Dimethylquinoline-2,3-dicarboxylic acid.

Synthesis Workflow Diagram
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3,5-Dimethylaniline

Diethyl anilinofumarate
(Intermediate)

Diethyl acetylenedicarboxylate DMF + POCl₃

Vilsmeier Reagent

Diethyl 5,7-dimethylquinoline-
2,3-dicarboxylate

Cyclization

5,7-Dimethylquinoline-
2,3-dicarboxylic acid

Saponification (NaOH, H₃O⁺)

Proposed synthesis of 5,7-Dimethylquinoline-2,3-dicarboxylic acid.

Click to download full resolution via product page

Caption: Proposed synthesis of 5,7-Dimethylquinoline-2,3-dicarboxylic acid.

Potential Applications in Research and
Development
The quinoline scaffold is a cornerstone of modern drug discovery.[1] Derivatives are

investigated for a wide array of therapeutic applications.

Anticancer Agents: Many quinoline-based compounds have been reported to possess potent

anticancer activity by inducing apoptosis or acting as topoisomerase inhibitors.[1] The

dicarboxylic acid moiety of the target compound could be functionalized to create novel

amides or esters with potential cytotoxic effects.

Antimicrobial and Antiviral Agents: The quinoline ring is present in numerous antibacterial

(e.g., fluoroquinolones) and antiviral drugs.[1][3] New derivatives are continuously explored

to combat drug-resistant pathogens.
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Agrochemicals: As noted, quinoline-2,3-dicarboxylic acid anhydrides are precursors to

imidazolinone herbicides.[4] The 5,7-dimethyl substitution pattern could lead to new

herbicides with altered selectivity or efficacy.

Materials Science: Heterocyclic carboxylic acids can serve as ligands for metal-organic

frameworks (MOFs) or as building blocks for functional polymers and dyes.

The logical pathway for exploring this molecule's potential is illustrated below.

Biological Screening

Synthesis of Target Molecule

Chemical Derivatization
(Amides, Esters, etc.)

Functionalization

Materials Science
(e.g., Ligand for MOFs)

Direct Use

Anticancer Assays Antimicrobial Assays Other Bio-assays

Click to download full resolution via product page

Caption: Logical workflow for exploring the applications of the title compound.

Conclusion
5,7-Dimethylquinoline-2,3-dicarboxylic acid represents an intriguing, albeit underexplored,

molecular target. While not a stock chemical, its synthesis is achievable through established

chemical transformations. This guide provides a robust, scientifically-grounded framework for

its preparation and outlines the logical next steps for investigating its potential in drug discovery

and materials science. The insights provided herein are designed to empower researchers to

confidently approach the synthesis and application of this and other novel quinoline derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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[https://www.benchchem.com/product/b12632947/docs#introduction-the-quinoline-scaffold-
and-the-target-molecule]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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